Cas no 657393-24-3 (1,2-Propanediol, 1-(3,4,5-trimethoxyphenyl)-, (1R,2R)-)
657393-24-3 structure
Product Name:1,2-Propanediol, 1-(3,4,5-trimethoxyphenyl)-, (1R,2R)-
CAS No:657393-24-3
MF:C12H18O5
MW:242.268324375153
CID:1691106
Update Time:2024-09-02
1,2-Propanediol, 1-(3,4,5-trimethoxyphenyl)-, (1R,2R)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Propanediol, 1-(3,4,5-trimethoxyphenyl)-, (1R,2R)-
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- Inchi: 1S/C12H18O5/c1-7(13)11(14)8-5-9(15-2)12(17-4)10(6-8)16-3/h5-7,11,13-14H,1-4H3/t7-,11+/m1/s1
- InChI Key: XKVGVVJRYXUSQK-HQJQHLMTSA-N
- SMILES: [C@H](C1=CC(OC)=C(OC)C(OC)=C1)(O)[C@H](O)C
Computed Properties
- Exact Mass: 242.11544
Experimental Properties
- Density: 1.170±0.06 g/cm3(Predicted)
- Boiling Point: 396.0±42.0 °C(Predicted)
- PSA: 68.15
- pka: 13.72±0.20(Predicted)
1,2-Propanediol, 1-(3,4,5-trimethoxyphenyl)-, (1R,2R)- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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